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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for preparing and submitting human

mitochondrial genome data to public databases. Adherence to these guidelines ensures data

integrity, accessibility, and standardization for the global research community. The primary

repository for mitochondrial genome data is GenBank, a comprehensive public database of

nucleotide sequences and their protein translations. Data submitted to GenBank is shared daily

with the DNA Data Bank of Japan (DDBJ) and the European Nucleotide Archive (ENA),

ensuring international accessibility[1][2].

Data Presentation
Quantitative data associated with your submission should be organized into clear and concise

tables. This facilitates easy comparison and review.

Table 1: Sample Information
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Sample ID
Tissue
Source

Age Sex
Phenotype/
Disease
State

Sequencing
Platform

Sample-001 Blood 45 Male
Healthy

Control

Illumina

NovaSeq

Sample-002 Muscle 52 Female
Mitochondrial

Myopathy

PacBio

Sequel II

... ... ... ... ... ...

Table 2: Sequencing Quality Control

Sample ID Mean Read Depth
Uniformity of
Coverage (%)

Q30 Bases (%)

Sample-001 >1000x >95% >90%

Sample-002 >1500x >97% >92%

... ... ... ...

Experimental Protocols
Detailed methodologies for key experiments are crucial for data reproducibility and

interpretation.

Mitochondrial DNA Extraction
A generalized protocol for the extraction of mitochondrial DNA (mtDNA) from peripheral blood

mononuclear cells (PBMCs) is provided below. Specific kits and reagents may vary.

Isolation of PBMCs: Isolate PBMCs from whole blood using a Ficoll-Paque density gradient

centrifugation method.

Cell Lysis: Resuspend the PBMC pellet in a hypotonic buffer to swell the cells and selectively

lyse the plasma membrane, leaving the mitochondria intact.
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Mitochondrial Isolation: Centrifuge the lysate at a low speed to pellet nuclei and cell debris.

Transfer the supernatant to a new tube and centrifuge at a high speed to pellet the

mitochondria.

mtDNA Extraction: Resuspend the mitochondrial pellet in a lysis buffer containing a protease

to degrade proteins. Extract the mtDNA using a phenol-chloroform extraction or a

commercially available DNA extraction kit.

DNA Quantification and Quality Control: Quantify the extracted mtDNA using a fluorometric

method (e.g., Qubit) and assess its integrity via gel electrophoresis.

Mitochondrial Genome Sequencing (Next-Generation
Sequencing)
The following is a general workflow for whole mitochondrial genome sequencing using a long-

range PCR approach followed by Next-Generation Sequencing (NGS).

Long-Range PCR: Amplify the entire mitochondrial genome as one or two large, overlapping

amplicons using long-range PCR. This minimizes the co-amplification of nuclear

mitochondrial sequences (NUMTs).

Library Preparation: Prepare a sequencing library from the purified long-range PCR

products. This typically involves DNA fragmentation, end-repair, A-tailing, and adapter

ligation.

Sequencing: Sequence the prepared library on an NGS platform (e.g., Illumina, PacBio).

Data Analysis:

Quality Control: Assess the quality of the raw sequencing reads.

Alignment: Align the reads to the revised Cambridge Reference Sequence (rCRS).

Variant Calling: Identify single nucleotide polymorphisms (SNPs) and insertions/deletions

(indels).

Haplogroup Assignment: Determine the mitochondrial haplogroup.
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Data Submission Protocol to GenBank
The most common method for submitting mitochondrial genome data is through the National

Center for Biotechnology Information (NCBI) GenBank portal. The two primary tools for

submission are BankIt and the Submission Portal[1][3]. For complete mitochondrial genomes,

BankIt is the recommended tool[3].

Step 1: Prepare Your Data
Before initiating the submission process, ensure you have the following files and information

ready:

Sequence Data: A FASTA-formatted file containing the complete mitochondrial genome

sequence. The sequence should start with a ">" symbol followed by a unique sequence

identifier (Sequence_ID)[3].

Annotation File: A five-column, tab-delimited feature table file. This file details the locations of

genes (e.g., protein-coding genes, rRNAs, tRNAs) and other features on the genome[3][4].

Source Information: Details about the organism (Homo sapiens), tissue source, and any

other relevant metadata.

Reference Information: Publication details if the data is associated with a manuscript.

Table 3: Five-Column Feature Table Example
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Start End Feature Qualifier Value

577 1601 gene gene MT-RNR1

577 1601 rRNA product
12S ribosomal

RNA

3307 4262 gene gene MT-ND1

3307 4262 CDS product

NADH

dehydrogenase

subunit 1

3307 4262 transl_table 2

... ... ... ... ...

Step 2: The Submission Process via BankIt
Navigate to the BankIt Submission Page: Access the BankIt submission tool on the NCBI

website.

Start a New Submission: Select the option for "Sequence data not listed above (through

BankIt)" and start a new submission[3].

Contact Information: Provide your contact details.

Sequence and Submitter Information:

Specify the release date for your sequence. It can be released immediately upon

processing or held until a specified date or publication[1].

Enter the submitter's information.

Nucleotide Sequence: Upload your FASTA file.

Source Information:

Organism:Homo sapiens
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Mitochondrial: Select this option to indicate the genetic location.

Features: This is a critical step where you provide the annotation. Upload your five-column

feature table[3]. BankIt will use this table to annotate the genes and other features on your

sequence. It will also perform a validation check[3].

Review and Submit: Carefully review all the information you have provided. Once you are

certain everything is correct, submit your data.

You will receive an accession number for your submission, which should be included in any

corresponding publications[1].

Mandatory Visualizations
Submission Workflow
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Figure 1. Human Mitochondrial Genome Data Submission Workflow.

Data Generation
(Sequencing)

Data Analysis
(Alignment, Variant Calling)

Prepare Submission Files
(FASTA, Feature Table)

Initiate BankIt Submission
on NCBI Website

Enter Submitter and
Sequence Information

Upload FASTA and
Feature Table

Review and Submit

Receive Accession Number

Click to download full resolution via product page

Caption: Figure 1. Human Mitochondrial Genome Data Submission Workflow.
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Annotation Process using a Five-Column Feature Table

Figure 2. Annotation Workflow using a Five-Column Feature Table.
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Caption: Figure 2. Annotation Workflow using a Five-Column Feature Table.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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